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Compound of Interest

Compound Name: FTISADTSK acetate

Cat. No.: B8180525 Get Quote

Following a comprehensive search of publicly available scientific databases and literature, the

peptide sequence FTISADTSK does not correspond to any known or documented signature

peptide. This suggests that the peptide may be novel, part of a proprietary research and

development program, or a potential typographical error in the provided sequence.

Signature peptides are specific fragments of a protein that are unique to that particular protein.

They are crucial in the field of proteomics for identifying and quantifying proteins using mass

spectrometry. The discovery of a novel signature peptide with significant biological function

would typically be accompanied by publications detailing its origin, mechanism of action, and

the experimental methodologies used in its characterization.

Given the absence of any data on FTISADTSK, it is not possible to provide an in-depth

technical guide, summarize quantitative data, detail experimental protocols, or create diagrams

of its signaling pathways as none of this information exists in the public domain.

Researchers, scientists, and drug development professionals encountering a novel peptide

sequence like FTISADTSK would typically undertake a series of investigations to ascertain its

identity and function. This process would involve:

Sequence Verification: Double-checking the amino acid sequence for any potential errors.

Database Searching: Performing extensive searches against protein databases (e.g.,

UniProt, NCBI) to identify if the sequence is a known or predicted fragment of a larger

protein.
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Homology Analysis: Using tools like BLAST to find similar peptide sequences that might

provide clues to its potential origin and function.

De Novo Sequencing: If the peptide was identified through mass spectrometry, re-analyzing

the spectral data to confirm the sequence.

Synthesis and Characterization: Chemically synthesizing the peptide to study its biological

activity through in vitro and in vivo assays.

Should FTISADTSK be a valid and novel discovery, the originating research team would be

responsible for publishing their findings, at which point a technical guide on its discovery and

significance could be compiled. Until such information is made public, the scientific community

remains unaware of any properties or applications of this specific peptide.

To cite this document: BenchChem. [The Peptide FTISADTSK: An Uncharted Territory in
Scientific Literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8180525#discovery-and-significance-of-ftisadtsk-as-
a-signature-peptide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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